molecular formula C11H23NO B8548585 2-Methyldecanoic acid amide

2-Methyldecanoic acid amide

Cat. No.: B8548585
M. Wt: 185.31 g/mol
InChI Key: GIGIHWJAIVKJQR-UHFFFAOYSA-N
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Description

2-Methyldecanoic acid amide is a useful research compound. Its molecular formula is C11H23NO and its molecular weight is 185.31 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H23NO

Molecular Weight

185.31 g/mol

IUPAC Name

2-methyldecanamide

InChI

InChI=1S/C11H23NO/c1-3-4-5-6-7-8-9-10(2)11(12)13/h10H,3-9H2,1-2H3,(H2,12,13)

InChI Key

GIGIHWJAIVKJQR-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCC(C)C(=O)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Methyl decanoyl chloride (68.9 g, 336 mmol) was added dropwise to rapidly stirred ammonium hydroxide (200 ml) cooled in an ice bath. The resulting white slurry was stirred at room temperature for one-half hour, then filtered through a Buchner funnel. The filter cake was washed with 100 ml of ice water, air-dried overnight, then dried in a vacuum over at 55° C. for 2 hours to give 53 g (85.5% yield) of a white solid product, m.p. 80°-81° C. (lit. m.p. 81.4° C.).
Quantity
68.9 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
reactant
Reaction Step One
Yield
85.5%

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